Cas no 3400-31-5 ( )

  structure
  structure
Product Name: 
CAS No:3400-31-5
MF:C8H8ClNO
MW:169.608221054077
MDL:MFCD00032667
CID:918657
PubChem ID:347959
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-methylbenzamide
    • NSC406902
    • 3400-31-5
    • MFCD00032667
    • Z32016283
    • 2-chloro-N-methyl-benzamide
    • N-methyl-o-chlorbenzamid
    • N-methyl-2-chlorobenzamide
    • DTXSID00324516
    • SCHEMBL883582
    • Benzamide, 2-chloro-N-methyl-
    • DB-093755
    • AKOS008933452
    • NSC-406902
    •  
    • MDL: MFCD00032667
    • Inchi: 1S/C8H8ClNO/c1-10-8(11)6-4-2-3-5-7(6)9/h2-5H,1H3,(H,10,11)
    • InChI Key: ITXNDDPDABTCBO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(NC)=O

Computed Properties

  • Exact Mass: 169.02954
  • Monoisotopic Mass: 169.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

  Pricemore >>

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